Cas no 1955514-29-0 ((Morpholin-2-yl)methanesulfonyl fluoride)

• Product Name: (Morpholin-2-yl)methanesulfonyl fluoride
• CAS No: 1955514-29-0
• MF: C₅H₁₀FNO₃S
• MW: 183.20120382309
• MDL: MFCD30181008
• CID: 4787112
• PubChem ID: 122164145
• Update Time: 2025-07-09

(Morpholin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (Morpholin-2-yl)methanesulfonyl fluoride

• MDL： MFCD30181008
• Inchi： 1S/C5H10FNO3S/c6-11(8,9)4-5-3-7-1-2-10-5/h5,7H,1-4H2
• InChI Key： JTQDVOLRALOGDC-UHFFFAOYSA-N
• SMILES： S(CC1CNCCO1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: -0.6
• Topological Polar Surface Area: 63.8

Additional information on (Morpholin-2-yl)methanesulfonyl fluoride

Introduction to (Morpholin-2-yl)methanesulfonyl fluoride (CAS No. 1955514-29-0)

(Morpholin-2-yl)methanesulfonyl fluoride is a specialized organic compound widely recognized for its significant applications in the field of pharmaceutical and chemical synthesis. With the CAS number 1955514-29-0, this compound has garnered considerable attention due to its versatile reactivity and utility in various synthetic pathways. This introduction aims to provide a comprehensive overview of its properties, applications, and recent advancements in research, highlighting its importance in modern chemical biology and drug development.

The molecular structure of (Morpholin-2-yl)methanesulfonyl fluoride consists of a morpholine ring substituted with a methanesulfonyl fluoride group. This unique configuration imparts exceptional reactivity, making it a valuable intermediate in the synthesis of complex molecules. The presence of the sulfonyl fluoride moiety enhances its ability to participate in nucleophilic substitution reactions, which is crucial for constructing biologically active compounds.

In recent years, (Morpholin-2-yl)methanesulfonyl fluoride has been extensively studied for its role in the development of novel pharmaceutical agents. Its applications span across multiple domains, including medicinal chemistry, agrochemicals, and material science. One of the most notable areas of research involves its use as a sulfonylation reagent, where it facilitates the introduction of sulfonyl groups into organic molecules. This transformation is pivotal in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities.

Recent studies have demonstrated the efficacy of (Morpholin-2-yl)methanesulfonyl fluoride in the preparation of morpholine-based derivatives, which exhibit promising pharmacological properties. For instance, researchers have utilized this compound to synthesize potent inhibitors targeting various therapeutic pathways. These inhibitors have shown significant potential in preclinical trials, paving the way for further development into clinical candidates. The ability to modify the morpholine core with functional groups via sulfonylation reactions has opened new avenues for drug discovery.

The compound's reactivity also makes it an attractive tool for exploring novel synthetic methodologies. Chemists have leveraged its properties to develop innovative strategies for constructing complex molecular architectures. For example, it has been employed in cross-coupling reactions, where it serves as a key intermediate in forming carbon-carbon bonds essential for drug molecule assembly. Such advancements underscore the importance of (Morpholin-2-yl)methanesulfonyl fluoride in modern synthetic chemistry.

In addition to its pharmaceutical applications, (Morpholin-2-yl)methanesulfonyl fluoride finds utility in other scientific domains. In material science, it has been investigated for its role in polymer modification, where it contributes to enhancing material properties such as thermal stability and mechanical strength. Furthermore, its derivatives have been explored for their potential in catalysis, offering new insights into efficient reaction mechanisms.

The safety and handling of (Morpholin-2-yl)methanesulfonyl fluoride are critical considerations in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper precautions must be taken to ensure safe handling practices. Researchers and industrial personnel are advised to follow established protocols for storage and use, including adequate ventilation and personal protective equipment.

The future prospects of (Morpholin-2-yl)methanesulfonyl fluoride appear highly promising, with ongoing research uncovering new applications and refining synthetic techniques. As the demand for innovative chemical tools grows, this compound is expected to play an increasingly vital role in both academic and industrial settings. Continued exploration into its properties and functionalities will likely yield further breakthroughs across multiple scientific disciplines.

In conclusion, (Morpholin-2-yl)methanesulfonyl fluoride (CAS No. 1955514-29-0) stands as a cornerstone compound in modern chemical synthesis. Its unique reactivity and broad applicability make it indispensable in pharmaceutical research, material science, and beyond. As scientific understanding evolves, so too will the innovative uses of this remarkable compound.